4-[(4-Acetyl-1,4-diazepan-1-yl)sulfonyl]butanoic acid

• IUPAC Name: 4-[(4-acetyl-1,4-diazepan-1-yl)sulfonyl]butanoic acid
• InChI: InChI=1S/C11H20N2O5S/c1-10(14)12-5-3-6-13(8-7-12)19(17,18)9-2-4-11(15)16/h2-9H2,1H3,(H,15,16)
• InChI Key: NVBAPOWYGYEDSE-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCCN(CC1)S(=O)(=O)CCCC(=O)O
• Molecular Formula: C11H20N2O5S
• Molecular Weight: 292.35 g/mol

Description

4-[(4-Acetyl-1,4-diazepan-1-yl)sulfonyl]butanoic acid, commonly known as ADIBO, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is a sulfonamide derivative that has been shown to possess a range of biochemical and physiological effects, making it a promising candidate for use in various research fields.

Mechanism of Action

The mechanism of action of ADIBO is not fully understood, but it is believed to act as an allosteric modulator of GABA receptors. GABA is an inhibitory neurotransmitter that plays a key role in regulating neuronal activity in the brain. By modulating GABA receptors, ADIBO may be able to alter the activity of specific neurons, leading to a range of biochemical and physiological effects.
Biochemical and Physiological Effects:
ADIBO has been shown to possess a range of biochemical and physiological effects, including the ability to modulate GABA receptor activity, inhibit the growth of cancer cells, and reduce inflammation. In addition, ADIBO has been shown to have anxiolytic and sedative effects, making it a potential candidate for the treatment of anxiety disorders and insomnia.

Advantages and Limitations for Lab Experiments

ADIBO has several advantages as a research tool, including its ability to modulate GABA receptor activity and its potential applications in medicinal chemistry and neuroscience. However, there are also some limitations to its use in lab experiments, including its relatively complex synthesis method and the need for further research to fully understand its mechanism of action.

Future Directions

There are several future directions for research on ADIBO, including its potential applications in drug discovery and the development of new treatments for neurological and psychiatric disorders. In addition, further research is needed to fully understand its mechanism of action and to develop more efficient synthesis methods. Overall, ADIBO is a promising compound with a range of potential applications in scientific research.

Synthesis Methods

The synthesis of ADIBO involves a multi-step process that begins with the reaction of 1,4-diazepane with acetyl chloride to form N-acetyl-1,4-diazepane. This intermediate product is then reacted with p-toluenesulfonyl chloride to produce N-acetyl-4-(p-toluenesulfonyl)-1,4-diazepane. Finally, this compound is reacted with butyric anhydride to yield ADIBO.

Scientific Research Applications

ADIBO has been studied for its potential applications in a variety of scientific research fields, including medicinal chemistry, biochemistry, and neuroscience. In medicinal chemistry, ADIBO has been investigated as a potential drug candidate for the treatment of various diseases, including cancer and Alzheimer's disease. In biochemistry, ADIBO has been used as a tool for studying enzyme kinetics and protein-protein interactions. In neuroscience, ADIBO has been studied for its potential role in modulating GABA receptors.